1-[(4-chlorophenyl)methyl]-3-(5-hydroxy-3-phenylpentyl)urea

Specification

• CAS No.: 1790195-85-5
• Molecular Formula: C19H23ClN2O2
• Molecular Weight: 346.86
• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-(5-hydroxy-3-phenylpentyl)urea
• Standard InChI: InChI=1S/C19H23ClN2O2/c20-18-8-6-15(7-9-18)14-22-19(24)21-12-10-17(11-13-23)16-4-2-1-3-5-16/h1-9,17,23H,10-14H2,(H2,21,22,24)
• Standard InChI Key: IHEUVLLEDITHCR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(CCNC(=O)NCC2=CC=C(C=C2)Cl)CCO

Introduction

Synthesis and Preparation

The synthesis of ureas typically involves the reaction of an isocyanate with an amine. For 1-[(4-chlorophenyl)methyl]-3-(5-hydroxy-3-phenylpentyl)urea, the synthesis might involve:

• Starting Materials: 4-Chlorobenzyl isocyanate and 5-hydroxy-3-phenylpentylamine.

• Reaction Conditions: The reaction would likely occur in an inert atmosphere, with a suitable solvent like dichloromethane or tetrahydrofuran, and possibly a catalyst to facilitate the reaction.

Potential Applications

Ureas have a wide range of applications:

• Pharmaceuticals: Ureas can act as inhibitors or modulators of various biological targets due to their ability to form hydrogen bonds.

• Agriculture: Some ureas are used as herbicides or fungicides.

• Materials Science: Ureas can be used in the synthesis of polymers and other materials.

Data Tables

Given the lack of specific data on 1-[(4-chlorophenyl)methyl]-3-(5-hydroxy-3-phenylpentyl)urea, we can create a hypothetical table based on inferred properties and similar compounds:

Property	Inferred Value
Molecular Formula	C$_{20}$H$_{24}$ClN$_{2}$O$_{2}$
Molecular Weight	Approximately 360 g/mol
Solubility	Moderate in polar solvents
Synthesis Method	Reaction of isocyanate with amine